Cas no 1706438-70-1 (4-Methoxypyrimidine-2-carboximidamide hydrochloride)

• Product Name: 4-Methoxypyrimidine-2-carboximidamide hydrochloride
• CAS No: 1706438-70-1
• MF: C₆H₉ClN₄O
• MW: 188.614859342575
• MDL: MFCD20926144
• CID: 2094309
• PubChem ID: 72207324
• Update Time: 2025-06-13

4-Methoxypyrimidine-2-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxypyrimidine-2-carboximidamide hydrochloride
• 4-Methoxypyrimidine-2-carboxamidine HCl
• 4-methoxypyrimidine-2-carboximidamide;hydrochloride
• 4-methoxypyrimidine-2-carboximidamidehydrochloride
• 4-METHOXYPYRIMIDINE-2-CARBOXAMIDINE HYDROCHLORIDE
• AS-51528
• AKOS025289697
• CS-0050813
• PB41216
• PB15472
• P12880
• 1363383-07-6
• MFCD20926144
• 1706438-70-1

• MDL： MFCD20926144
• Inchi： 1S/C6H8N4O.ClH/c1-11-4-2-3-9-6(10-4)5(7)8;/h2-3H,1H3,(H3,7,8);1H
• InChI Key： PAFAYRKMIQTFPA-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=NC(C(=N)N)=N1

Computed Properties

• Exact Mass: 188.0464886g/mol
• Monoisotopic Mass: 188.0464886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-Methoxypyrimidine-2-carboximidamide hydrochloride

Comprehensive Overview of 4-Methoxypyrimidine-2-carboximidamide hydrochloride (CAS No. 1706438-70-1): Properties, Applications, and Research Insights

4-Methoxypyrimidine-2-carboximidamide hydrochloride (CAS No. 1706438-70-1) is a specialized chemical compound gaining traction in pharmaceutical and agrochemical research due to its unique structural properties. This compound, classified as a pyrimidine derivative, features a methoxy group at the 4-position and a carboximidamide moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its hydrochloride salt form enhances solubility, a critical factor in drug formulation and high-throughput screening applications.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 4-Methoxypyrimidine-2-carboximidamide hydrochloride. Researchers frequently search for "pyrimidine-based kinase inhibitors" or "small molecule modulators for metabolic diseases," where this compound’s scaffold shows promise. Its role in fragment-based drug design (FBDD) is particularly noteworthy, as it aligns with the industry’s shift toward cost-effective and sustainable R&D strategies.

The compound’s molecular weight (C₆H₉N₄O·HCl) and logP value are key parameters for ADMET profiling, a hot topic in precision medicine. Analytical techniques such as HPLC purity testing and NMR spectroscopy confirm its structural integrity, addressing common queries like "how to validate synthetic intermediates." Furthermore, its stability under ambient storage conditions makes it practical for industrial-scale applications.

In agrochemical contexts, 4-Methoxypyrimidine-2-carboximidamide hydrochloride serves as a precursor for crop protection agents, resonating with searches for "eco-friendly pesticides." Its mode of action—targeting enzyme pathways in pests—aligns with the global push for reduced chemical footprints. Patent databases reveal its inclusion in formulations addressing fungal resistance, a pressing issue in sustainable agriculture.

From a synthetic chemistry perspective, the compound’s reaction optimization (e.g., Buchwald-Hartwig coupling) is frequently discussed in forums on "scaling up heterocyclic synthesis." Its crystallinity and hygroscopicity data are vital for process chemistry teams, while computational chemists leverage its QSAR models to predict bioactivity—a nexus between cheminformatics and materials science.

Regulatory compliance is another area of focus. While not classified as hazardous, proper handling protocols (e.g., PPE requirements) are emphasized in SDS documentation, addressing queries like "safe handling of pyrimidine derivatives." The compound’s REACH registration status and GMP-grade availability further underscore its utility in regulated industries.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a breakthrough in targeted protein degradation. This aligns with trending searches for "next-generation therapeutics," where 4-Methoxypyrimidine-2-carboximidamide hydrochloride’s modularity enables E3 ligase recruitment studies. Collaborations between academia and biotech firms highlight its potential in orphan drug development.

In summary, 4-Methoxypyrimidine-2-carboximidamide hydrochloride (CAS No. 1706438-70-1) exemplifies the convergence of medicinal chemistry, sustainability, and cutting-edge technology. Its multifaceted roles—from drug discovery to agrochemical innovation—make it a compound of enduring relevance in scientific and industrial communities.